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SNIPER(ABL)-033 Profile

The table below summarizes the key identified characteristics of SNIPER(ABL)-033:

Attribute Description

Category SNIPER (Specific and nongenetic IAP-dependent Protein Eraser) /
PROTAC (Proteolysis-Targeting Chimera) [1] [2]

Target Protein BCR-ABL fusion oncoprotein [3] [2]

Target Ligand HG-7-85-01 (an ABL inhibitor) [3]

E3 Ligase Ligand LCL161 derivative (targeting IAP - Inhibitor of Apoptosis Proteins) [1] [3]
DC50 (Degradation 0.3 uM [3]

Concentration 50)

Mechanism of Action Induces ubiquitination of BCR-ABL via the recruited E3 ubiquitin ligase,
leading to its degradation by the proteasome [4] [2].

CAS Number 2222354-18-7 [2]

Mechanism of Action and Experimental Context
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SNIPER(ABL)-033 is a heterobifunctional molecule designed to degrade the BCR-ABL oncoprotein, a key

driver in certain leukemias [2]. Its mechanism is illustrated below.

Target Protein (BCR-ABL)
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This mechanism is event-driven, meaning the SNIPER molecule is not consumed in the process and can be

recycled to degrade multiple target protein molecules [1].

Research Context of SNIPERS

¢ Historical Development: The SNIPER technology was first reported in 2010, designed to degrade
proteins like CRABP-II by linking a target ligand to an IAP ligand (Bestatin) [2]. SNIPER(ABL)-033
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represents an advanced iteration using more potent ligands.

¢ Advantages over Inhibitors: Compared to traditional small-molecule inhibitors (like Dasatinib, used
in other SNIPERS), this approach removes the target protein from the cell entirely. This can lead to
more profound and sustained suppression of oncogenic signaling and may help overcome drug
resistance caused by protein overexpression or mutations [4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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